![molecular formula C12H11ClFN3 B5615050 N-(2-chloro-6-fluorobenzyl)-4-methylpyrimidin-2-amine](/img/structure/B5615050.png)
N-(2-chloro-6-fluorobenzyl)-4-methylpyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves complex reactions, including nucleophilic substitutions and crystallization processes to achieve the desired purity and structural configuration. For example, methods have been developed to synthesize derivatives through reactions of dichloro-nitropyrimidine with amines, followed by further reactions to obtain specific heterocyclic systems (S. Banihashemi et al., 2020). These methodologies highlight the versatile approaches that can be adapted for synthesizing N-(2-chloro-6-fluorobenzyl)-4-methylpyrimidin-2-amine.
Molecular Structure Analysis
Crystal structure determination via X-ray diffraction analysis plays a crucial role in understanding the molecular structure of pyrimidine derivatives. Studies like those conducted by Guo et al. (2007) and Odell et al. (2007) provide insights into the conformational differences and crystal packing, which are pivotal for comprehending the molecular structure of N-(2-chloro-6-fluorobenzyl)-4-methylpyrimidin-2-amine and its derivatives (Guo et al., 2007; Odell et al., 2007).
Chemical Reactions and Properties
The compound's reactivity and interaction with other chemical entities have been explored through various reactions, including nucleophilic displacement and hydrogenation processes. For instance, the kinetics of Pd-catalyzed hydrogenation of N-benzyl-4-fluoroaniline, which shares a structural motif with the compound of interest, have been studied to understand the influence of various operating parameters on reaction pathways (H. Hwang et al., 2016).
Physical Properties Analysis
The physical properties of compounds like N-(2-chloro-6-fluorobenzyl)-4-methylpyrimidin-2-amine are critical for their application in various fields. These properties include solubility, melting point, and thermal stability, which can be assessed through spectroscopic and thermogravimetric analyses. For example, the thermal stability and phase transitions of related compounds have been explored to understand their behavior under different conditions (J. Ribet et al., 2005).
Chemical Properties Analysis
The chemical properties, including reactivity and functional group transformations of N-(2-chloro-6-fluorobenzyl)-4-methylpyrimidin-2-amine, are vital for its utilization in synthesizing more complex molecules. Studies such as the analysis of its reactions under electrospray ionization conditions provide valuable insights into its fragmentation behavior and potential applications in analytical chemistry (A. V. Erkin et al., 2015).
properties
IUPAC Name |
N-[(2-chloro-6-fluorophenyl)methyl]-4-methylpyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClFN3/c1-8-5-6-15-12(17-8)16-7-9-10(13)3-2-4-11(9)14/h2-6H,7H2,1H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFABISWMMMPVBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)NCC2=C(C=CC=C2Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClFN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.